Cas no 2976-13-8 (Isoxazole, 5-(2-furanyl)-3-phenyl-)
2976-13-8 structure
Product Name:Isoxazole, 5-(2-furanyl)-3-phenyl-
CAS No:2976-13-8
MF:C13H9NO2
MW:211.216063261032
CID:1440215
Update Time:2024-08-15
Isoxazole, 5-(2-furanyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 5-(2-furanyl)-3-phenyl-
- 5-(2′-furyl)-3-phenylisoxazole
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- Inchi: 1S/C13H9NO2/c1-2-5-10(6-3-1)11-9-13(16-14-11)12-7-4-8-15-12/h1-9H
- InChI Key: IDKANQICSIUQNM-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CO2)=CC(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 211.06337
Experimental Properties
- Density: 1.181±0.06 g/cm3(Predicted)
- Melting Point: 79-81 °C
- Boiling Point: 369.8±27.0 °C(Predicted)
- PSA: 39.17
- pka: -2.88±0.50(Predicted)
Isoxazole, 5-(2-furanyl)-3-phenyl- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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